Cas no 1158247-58-5 (2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride)

• Product Name: 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride
• CAS No: 1158247-58-5
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• MDL: MFCD13248670
• CID: 1077837
• PubChem ID: 135933881
• Update Time: 2025-06-08

2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one
• 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one dihydrochloride
• 1158247-58-5
• 2-amino-4-(4-aminopiperidin-1-yl)-1H-pyrimidin-6-one
• AKOS005173708
• 2-AMINO-6-(4-AMINOPIPERIDINO)-4(3H)-PYRIMIDINONE
• STL089983
• 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride

• MDL： MFCD13248670
• Inchi： 1S/C9H15N5O/c10-6-1-3-14(4-2-6)7-5-8(15)13-9(11)12-7/h5-6H,1-4,10H2,(H3,11,12,13,15)
• InChI Key： VPCLCSUKHHOXBJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N=C(N)N1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 96.7Ų

2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride

2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride (CAS No. 1158247-58-5): A Comprehensive Overview

2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride (CAS No. 1158247-58-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as AAPP for brevity, is a dihydrochloride salt of a pyrimidine derivative with a unique structure that confers it specific biological activities.

The chemical structure of 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride consists of a pyrimidine ring with an amino group at the 2-position and a 4-aminopiperidine moiety at the 6-position. The presence of these functional groups imparts the compound with distinct pharmacological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of AAPP in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegenerative diseases. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, research published in the Journal of Medicinal Chemistry demonstrated that AAPP can effectively inhibit the activity of certain enzymes that contribute to neuronal damage, thereby providing a protective effect against oxidative stress and inflammation.

In addition to its neuroprotective properties, 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have shown that the compound can significantly reduce seizure activity in animal models of epilepsy. This finding is particularly significant given the limited options available for treating refractory epilepsy, a condition characterized by seizures that do not respond to conventional anticonvulsant medications.

The pharmacokinetic profile of AAPP has been extensively studied to ensure its suitability for clinical use. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. These characteristics make AAPP an attractive candidate for further clinical development.

One of the key challenges in the development of new therapeutic agents is ensuring their safety and efficacy in human subjects. To this end, several phase I and II clinical trials have been conducted to evaluate the safety and tolerability of 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride in healthy volunteers and patients with various neurological conditions. Preliminary results from these trials have been promising, with no serious adverse events reported and a favorable safety profile observed.

The mechanism of action of AAPP is believed to involve multiple pathways. One proposed mechanism is its ability to modulate neurotransmitter systems, particularly those involving glutamate and GABA. By influencing these neurotransmitters, AAPP can potentially restore balance in neural circuits that are disrupted in neurological disorders. Additionally, the compound may exert its effects through interactions with ion channels and receptors, further contributing to its neuroprotective and anticonvulsant properties.

In conclusion, 2-Amino-6-(4-aminopiperidin-1-yl)pyrimidin-4(3H)-one Dihydrochloride (CAS No. 1158247-58-5) represents a promising candidate for the treatment of various neurological disorders. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for ongoing research and development. As more clinical data becomes available, it is anticipated that AAPP will play an increasingly important role in advancing our understanding and treatment of neurological conditions.